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Drug Comparison Overview

Get Quote

The table below summarizes the key characteristics of these two oral third-generation cephalosporins based

on the gathered data.

Feature

Cefetamet Pivoxil

Cefixime

Drug Generation

Administration

Typical Adult Dosage

Primary Elimination

Key PKIPD
Consideration

Activity vs. *S. aureus*

Third-generation cephalosporin [1]

Oral prodrug (ester of Cefetamet) [2]

250-500 mg twice daily [3]; 500 mg twice
daily (for cUTI) [4]

Renal [6]

Exhibits nonlinear pharmacokinetics [7]

Less active [1] [8]

Third-generation cephalosporin

[1]
Orally available [1]

200 mg twice daily [3]; 400 mg
daily [5]

Non-renal (~80%) [7]

Exhibits nonlinear
pharmacokinetics [7]

Less active [1] [8]

© 2026 Smolecule. All rights reserved. 1/6

Tech Support


https://www.smolecule.com/products/s001783?utm_src=pdf-body
https://www.smolecule.com/products/s001783?utm_src=pdf-interest
https://link.springer.com/article/10.2165/00019053-199507050-00006
https://link.springer.com/article/10.2165/00019053-199507050-00006
https://www.sciencedirect.com/science/article/pii/092485799290004B
https://link.springer.com/article/10.2165/00019053-199507050-00006
https://pubmed.ncbi.nlm.nih.gov/10436948/
https://link.springer.com/article/10.1007/BF03259611
https://pubmed.ncbi.nlm.nih.gov/10436948/
https://www.jstage.jst.go.jp/article/chemotherapy1953/39/9/39_9_844/_article/-char/en
https://www.sciencedirect.com/science/article/pii/S0399077X05808698
https://pubmed.ncbi.nlm.nih.gov/7614776/
https://pubmed.ncbi.nlm.nih.gov/7614776/
https://pubmed.ncbi.nlm.nih.gov/7614776/
https://link.springer.com/article/10.2165/00019053-199507050-00006
https://www.sciencedirect.com/science/article/abs/pii/S0399077X05808662
https://link.springer.com/article/10.2165/00019053-199507050-00006
https://www.sciencedirect.com/science/article/abs/pii/S0399077X05808662
https://www.smolecule.com/products/s001783?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

Feature Cefetamet Pivoxil
Stability to B- Good stability against classic (3-
lactamases lactamases; most stable against

extended-spectrum (-lactamases
(ESBLSs) among oral cephalosporins [8]

Activity vs. Borderline for low-level cephalosporinase

Enterobacteriaceae producers; ineffective against high-level
producers [8]

Clinical Efficacy and Safety Data

Cefixime

Good stability against classic [3-
lactamases [8]

Borderline for low-level
cephalosporinase producers;
ineffective against high-level
producers [8]

Clinical studies from the 1990s directly compared the therapeutic equivalence of Cefetamet Pivoxil and

Cefixime.

Respiratory Tract Infections (RTTs)

e Adouble-blind study in patients with chronic respiratory tract infections found no significant difference
in efficacy. The efficacy rate was 83.3% for Cefetamet Pivoxil (1000 mg/day) and 72.7% for Cefixime

(400 mg/day) [5].

¢ Another controlled clinical study of 99 patients with respiratory and urinary tract infections reported
clinical efficacy rates of 94.1% for Cefetamet Pivoxil and 91.7% for Cefixime, with no statistical

difference [3].

Urinary Tract Infections (UTIs)

¢ In the same study of 99 patients, the bacterial clearance rates were nearly identical: 95.3% for

Cefetamet Pivoxil and 95.1% for Cefixime [3].

e Astudy on complicated UTIs compared Cefetamet Pivoxil (500 mg twice daily) to cefuroxime axetil,
showing a high bacteriological success rate of 97.4% for Cefetamet [4].

Safety Profile

¢ In the study of 99 patients, adverse drug reactions occurred in 9.1% of the Cefetamet Pivoxil group

and 7.4% of the Cefixime group, with no significant difference [3].

e The double-blind RTI study reported side effect incidences of 9.3% (Cefetamet Pivoxil) and 3.9%
(Cefixime), and abnormal lab findings in 15.1% (Cefetamet Pivoxil) and 14.7% (Cefixime) of patients.
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These differences were also not statistically significant [5]. Adverse events were generally mild to
moderate and predominantly gastrointestinal [4] [1].

Experimental Protocol Overview

For researchers, here is a summary of the methodologies from key clinical studies cited.

1. Randomized Controlled Clinical Study in Respiratory and Urinary Tract Infections [3]

¢ Design: Randomized, controlled clinical trial.

¢ Patients: 99 patients with respiratory or urinary tract infections.

¢ Intervention: Patients were randomized to receive either Cefetamet Pivoxil (250-500 mg) or Cefixime
(200 mg), both administered orally twice daily for 7-10 days.

o Evaluation: Clinical efficacy, bacterial clearance rates, and adverse reactions were assessed. 89
patients were evaluated for efficacy.

2. Double-Blind Comparative Study in Chronic Respiratory Tract Infections [5]

e Design: Double-blind, comparative study.

e Patients: Patients with chronic respiratory tract infections (infectious exacerbation).

¢ Intervention: Cefetamet Pivoxil (1000 mg/day) vs. Cefixime (400 mg/day), orally in two divided doses
for 14 days (in principle).

e Evaluation: Clinical efficacy was judged by both an independent committee and the attending
physician. Bacteriological eradication and safety (side effects, laboratory findings) were also
evaluated.

Mechanisms and Workflows

The following diagram illustrates the metabolic activation and mechanism of action shared by Cefetamet

Pivoxil and other oral cephalosporin prodrugs.

Cefetamet Binds to

(Active Metabolite)

Penicillin-Binding
Proteins (PBPs)

I Cefetamet Pivoxil Absorption Esterases in Hydrolysis Inhibition of
Oral Administration (Prodrug Ester) Intestinal Wall Cell Wall Synthesis
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Cefetamet Pivoxil is a prodrug designed for improved oral absorption. It is hydrolyzed by esterases in the
intestinal wall to its active form, Cefetamet [2]. The active drug exerts its bactericidal effect by binding to

Penicillin-Binding Proteins (PBPs) in the bacterial cell wall, disrupting cell wall synthesis [2].

The diagram below outlines the key steps for conducting a clinical trial to comparatively evaluate antibiotic

efficacy, reflecting the methodologies in the cited studies.

1. Patient Enrollment &
Randomization

2. Treatment Administration
(Blinded)

3. Efficacy Evaluation

-

Efficacy Endpoints--_

~
~

Bacteriological Eradication
Safety Endpsints
5. Data Analysis Adverse Events (AES) Laboratory Abnormalities

Clinical Response
( Cure / Improvement / Failure )

Click to download full resolution via product page

Research Considerations

e Therapeutic Positioning: The evidence suggests that in the 1990s, Cefetamet Pivoxil and Cefixime
were therapeutically equivalent for respiratory and urinary tract infections. Current utility may be in
cases of penicillin hypersensitivity or resistance to first-line therapy [1].
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e Spectrum Limitations: A key consideration for both drugs is their reduced activity against
Staphylococcus aureus compared to earlier-generation cephalosporins [1].

o Stability to Resistance: Cefetamet appears to have an advantage in stability against certain
extended-spectrum B-lactamases (ESBLS) [8], though clinical confirmation is noted as needed.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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